Cas no 1939-27-1 (2-Methyl-N-3-(trifluoromethyl)phenylpropanamide)

• Product Name: 2-Methyl-N-3-(trifluoromethyl)phenylpropanamide
• CAS No: 1939-27-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• MDL: MFCD00043455
• CID: 42203
• PubChem ID: 137264
• Update Time: 2025-04-18

2-Methyl-N-3-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3'-Trifluoromethylisobutyranilide
• 2-Methyl-N-[3-(trifluoromethyl)phenyl]propanamide
• 3'-TRIFLUOROMETHYL-ISO-BUTYRANILIDE
• 2-M
• 2-METHYL-N-(3-TRIFLUOROMETHYLPHENYL) PROPANAMIDE
• 2-methyl-N-[3-(trifluoromethyl)phenyl]propionamide
• 3-(Isobutyryladmino)-1-(trifluoro-methyl)benzene
• 3-Isobutyrylamino-1-trifluormethyl-benzol
• 3-trifluoromethylisobutyranilide
• Ethanone,1-(2-hydroxy-4,5-dimethylphenyl)
• Isobuttersaeure-(3-trifluormethyl-anilid)
• isobutyric acid-(3-trifluoromethyl-anilide)
• m-trifluoromethyl isobutyranilide
• PropanaMide,2-Methyl-N-[3-(trifluoroMethyl)phenyl]
• TIMTEC-BB SBB008101
• Flutamide EP Impurity E
• N-(3-(Trifluoromethyl)phenyl)isobutyramide
• Ethanone, 1-(2-hydroxy-4,5-dimethylphenyl)-
• 2-Methyl-N-(a,a,a-trifluoro-M-tolyl)propionaMide
• PropanaMide, 2-Methyl-N-[3-(trifluoroMethyl)phenyl]-
• GETMKVRSDFVVHL-UHFFFAOYSA-N
• V3NS36X991
• N-[3-(Trifluoromethyl)phenyl]isobutyramide
• DSSTox_RID_97349
• DSSTox_CID_31463
• DSSTox_GSID_57674
• FLUTAMIDE IMPURITY E [EP IMPURITY]
• 3'-trifluoromethyl-isobutyranilide
• EC 406-740-4
• AKOS002981692
• 1939-27-1
• SR-01000196576-1
• NS00006824
• Q27291497
• DS-13211
• UNII-V3NS36X991
• CAS-1939-27-1
• CS-0154971
• CHEMBL3561475
• HMS1577F02
• M-PROPIONOTOLUIDIDE, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-METHYL-
• FT-0616421
• 2-Methyl-N-(3-trifluoromethyl)phenyl)propanamide
• SR-01000196576
• DTXCID6031463
• DTXSID5057674
• 2-METHYL-N-(3-(TRIFLUOROMETHYL)PHENYL)PROPANAMIDE
• 2-Methyl-N-[3-(trifluoromethyl)phenyl]propanamide #
• A813678
• SCHEMBL5561958
• C73690
• NCGC00262920-01
• MFCD00043455
• Tox21_113916
• PROPANAMIDE, 2-METHYL-N-(3-(TRIFLUOROMETHYL)PHENYL)-
• Flutamide Imp. E (EP); 2-Methyl-N-[3-(trifluoromethyl)phenyl]propanamide; Flutamide Impurity E
• STK158544
• DB-044836
• Methyl 4-(4-((p-tolylthio)methyl)benzamido)benzoate
• 2-Methyl-N-3-(trifluoromethyl)phenylpropanamide

• MDL： MFCD00043455
• Inchi： 1S/C11H12F3NO/c1-7(2)10(16)15-9-5-3-4-8(6-9)11(12,13)14/h3-7H,1-2H3,(H,15,16)
• InChI Key： GETMKVRSDFVVHL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 231.08700
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 313.5±42.0 °C at 760 mmHg
• Flash Point: 143.4±27.9 °C
• PSA: 29.10000
• LogP: 3.37290
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-N-3-(trifluoromethyl)phenylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 48/22-51/53
• Safety Instruction： S22; S36; S61
• Hazardous Material Identification：
• Risk Phrases：R48/22
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes